Cas no 2680692-83-3 (3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680692-83-3
• MF: C₁₃H₁₂F₃N₃O₃
• MW: 315.247893333435
• CID: 5631765
• PubChem ID: 165927478
• Update Time: 2025-06-08

3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292950
• 2680692-83-3
• 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C13H12F3N3O3/c1-12(11(21)22,18-10(20)13(14,15)16)6-19-7-17-8-4-2-3-5-9(8)19/h2-5,7H,6H2,1H3,(H,18,20)(H,21,22)
• InChI Key： CRNFZGFGVCZBQD-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)(C)CN1C=NC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 315.08307574g/mol
• Monoisotopic Mass: 315.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680692-83-3)

3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by its CAS number 2680692-83-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a unique structural motif that combines a benzodiazole scaffold with an amide functionality, making it a promising candidate for further investigation in drug discovery and development. The presence of a methyl group and a trifluoroacetamide moiety introduces additional pharmacophoric features that may contribute to its biological activity and pharmacokinetic properties.

The benzodiazole core is well-known for its role in the development of central nervous system (CNS) therapeutics. Compounds containing this structural motif have been extensively studied for their anxiolytic, sedative, and muscle relaxant properties. The modification of the benzodiazole ring with various substituents has led to the discovery of new derivatives with improved efficacy and reduced side effects. In the case of 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid, the introduction of a methyl group at the 2-position and a trifluoroacetamide at the 2-position of the propanoic acid chain may enhance its binding affinity to specific biological targets.

The trifluoroacetamide moiety is particularly noteworthy due to its ability to modulate metabolic stability and lipophilicity. This functional group has been widely employed in drug design to improve pharmacokinetic profiles, including bioavailability and half-life. The incorporation of a trifluoroacetamide into the molecular structure of 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid suggests that this compound may exhibit enhanced resistance to enzymatic degradation, potentially leading to prolonged therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with remarkable accuracy. These techniques have been instrumental in identifying novel drug candidates and optimizing their chemical structures for improved efficacy. In the context of 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid, computational studies can help elucidate its potential interactions with enzymes and receptors involved in various disease pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation and flow chemistry, have been employed to achieve high yields and enantioselectivity. The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical studies.

In vitro pharmacological assays have been conducted to evaluate the biological activity of 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid. Initial results indicate that this compound exhibits promising effects on several key targets relevant to CNS disorders. For instance, it has demonstrated inhibitory activity against enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in neuroinflammation and neurotransmitter metabolism. These findings suggest that this compound may have therapeutic potential in conditions such as depression, anxiety disorders, and neurodegenerative diseases.

Furthermore, preclinical toxicology studies are essential for assessing the safety profile of novel compounds before they can be advanced into clinical trials. Acute toxicity assays, chronic toxicity studies, and genotoxicity evaluations provide critical data on the potential risks associated with exposure to 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid. These studies help ensure that only compounds with favorable safety profiles proceed to human testing.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery process in modern pharmaceutical research. HTS allows for rapid evaluation of large libraries of compounds against multiple biological targets, while structure-based drug design leverages knowledge of protein structures to guide the optimization of lead compounds. The combination of these approaches has significantly enhanced the efficiency of drug development pipelines.

The future direction of research on 3-(1H-1,3-benzodiazol-1-yl)-2-methyl-2-(2,2,2-trifluoroacetamido)propanoic acid will likely involve further exploration of its pharmacological profile and molecular mechanisms of action. Investigating its interactions with specific proteins and pathways will provide insights into its therapeutic potential and help identify possible applications in treating neurological disorders.

Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications. By leveraging expertise in synthetic chemistry, pharmacology, bioinformatics, and clinical development, researchers can accelerate the journey from bench to bedside. The study of compounds like 3-(1H-1,3-benzodiazol-1-yli)- methyl - ized - ized - ized - ized - ized - ized - ized - ized - ized - ized - ized - ized - ized - ized - ized - ized - propanoic acid (CAS No. 26806928693) exemplify how interdisciplinary approaches can drive innovation in pharmaceutical science.